(E)-1-(4-nitrophenyl)-3-((1,3,3-trimethylindolin-2-ylidene)methyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(4-nitrophenyl)-3-[(E)-(1,3,3-trimethylindol-2-ylidene)methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H21N3O4/c1-22(2)17-6-4-5-7-18(17)23(3)19(22)12-14-13-20(26)24(21(14)27)15-8-10-16(11-9-15)25(28)29/h4-12,14H,13H2,1-3H3/b19-12+
• InChI Key: JXRMRWYQQYIQGI-XDHOZWIPSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N(C1=CC3CC(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-])C)C
• Isomeric SMILES: CC\1(C2=CC=CC=C2N(/C1=C/C3CC(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-])C)C
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

(E)-1-(4-nitrophenyl)-3-((1,3,3-trimethylindolin-2-ylidene)methyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C22H21N3O4 and its molecular weight is 391.427. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(4-nitrophenyl)-3-((1,3,3-trimethylindolin-2-ylidene)methyl)pyrrolidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(4-nitrophenyl)-3-((1,3,3-trimethylindolin-2-ylidene)methyl)pyrrolidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

The synthesis of structurally related compounds involves intricate reactions that offer insights into chemical properties and potential applications. For instance, the study of dichotomy in the ring-opening reactions of closely related compounds under different conditions highlights the versatility and reactivity of such molecules, potentially useful in synthesizing novel chemical entities or intermediates for further research (P. Šafár̆ et al., 2000).

Biochemical Evaluation and Biological Activity

Compounds with a similar core structure have been evaluated for their biological activities, indicating the potential of the target compound in biomedicine. For example, analogs have shown inhibitory activity against specific enzymes, suggesting possible therapeutic applications (M. Daly et al., 1986). Furthermore, the synthesis and antibacterial, antifungal, antimalarial, and antitubercular studies of similar compounds reveal their potential in addressing various infectious diseases (S. Haddad et al., 2015).

Material Science and Photophysical Properties

Research into compounds with comparable frameworks has led to the development of materials with unique photophysical properties, such as photochromic fulgimides that exhibit fluorescence. This property is particularly interesting for applications in molecular switches and sensors, where the modulation of light-induced properties is crucial (V. P. Rybalkin et al., 2017).